2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX
Overview
Description
2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX is a bioactive chemical.
Scientific Research Applications
1. Photodynamic Therapy and Cellular Studies:
- Dimegin, a derivative of 2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX, has been studied for its uptake, intracellular localization, and phototoxic effects in various human cell lines derived from the skin. This research indicates its potential use in photodynamic therapy, particularly in targeting specific cell types (Fickweiler et al., 1998).
2. Radioprotection in Cellular Models:
- Research on SOC cells has shown that a combination of superoxide dismutase and 2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX exhibits an independent and additive effect on the survival of irradiated cells, suggesting its potential as a radioprotective agent (Iartsev et al., 1983).
3. Interaction with Albumin:
- The interaction of albumin with 2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX has been studied, revealing changes in the photophysical properties of the photosensitizer, which could have implications for its use in medical applications (Dadeko, 2016).
4. Photodynamic Treatment of Tumors:
- Studies have shown the effective photogeneration of singlet molecular oxygen by 2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX conjugates with antibodies. This finding suggests potential applications in photodynamic tumor treatment (E. SIu et al., 1990).
5. Pharmacokinetics in Tumor Models:
- Research on the kinetics of distribution and elimination of 2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX in tumor-bearing mice has contributed to our understanding of its pharmacokinetic properties, indicating its potential as a short-term photodynamically efficient photosensitizer (Ivanov et al., 1996).
6. Antimicrobial Activity:
- Studies have confirmed the antimicrobial activity of 2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX, highlighting its potential use in combating various microorganisms (Shlenskiy et al., 2021).
properties
CAS RN |
31444-62-9 |
|---|---|
Product Name |
2,4-Di-(alpha-methoxyethyl)deuteroporphyrin IX |
Molecular Formula |
C36H42N4O6 |
Molecular Weight |
626.7 g/mol |
IUPAC Name |
3-[18-(2-carboxyethyl)-8,13-bis(1-methoxyethyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid |
InChI |
InChI=1S/C36H42N4O6/c1-17-23(9-11-33(41)42)29-16-30-24(10-12-34(43)44)18(2)26(38-30)14-31-36(22(6)46-8)20(4)28(40-31)15-32-35(21(5)45-7)19(3)27(39-32)13-25(17)37-29/h13-16,21-22,39-40H,9-12H2,1-8H3,(H,41,42)(H,43,44) |
InChI Key |
SZMDEEMQDTXDOQ-HRBATZQVSA-N |
SMILES |
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)OC |
Canonical SMILES |
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2,4-di-(alpha-methoxyethyl)deuteroporphyrin IX 2,4-di-(alpha-methoxyethyl)deuteroporphyrin-IX dipotassium salt MOEDP IX |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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